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Compound of Interest

Compound Name: 4-Ethoxyphenyl isothiocyanate

Cat. No.: B1585063

An In-Depth Technical Guide to 4-Ethoxyphenyl Isothiocyanate (CAS 3460-49-9) for
Researchers and Drug Development Professionals

Introduction

4-Ethoxyphenyl isothiocyanate (CAS 3460-49-9), a member of the versatile isothiocyanate
class of organic compounds, presents a compelling scaffold for exploration in drug discovery
and development. Isothiocyanates, characterized by their -N=C=S functional group, are
renowned for their diverse biological activities, including anticancer, anti-inflammatory, and
antioxidant properties.[1][2][3] This guide, intended for researchers, scientists, and drug
development professionals, provides a comprehensive overview of the physicochemical
properties, synthesis, reactivity, and potential therapeutic applications of 4-ethoxyphenyl
isothiocyanate, alongside practical experimental protocols and a curated list of suppliers.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-ethoxyphenyl
isothiocyanate is fundamental to its application in research and development. These
properties influence its reactivity, solubility, and handling requirements.
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Property Value Reference(s)
CAS Number 3460-49-9
Molecular Formula CoHoNOS [4]
Molecular Weight 179.24 g/mol [4]
Appearance Solid
Melting Point >110 °C
Boiling Point 57-61 °C
1-Ethoxy-4-
Synonyms isothiocyanatobenzene, p- [4]

Ethoxyphenyl isothiocyanate

REEKOMRZY JXXNR-
InChl Key
UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)N=C=S

Synthesis and Reactivity

The synthesis of 4-ethoxyphenyl isothiocyanate can be achieved through several
established methods. A common and effective approach involves the reaction of p-phenetidine
(4-ethoxyaniline) with a thiocarbonylating agent.

Synthetic Pathway Overview
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Thiophosgene (CSClz) Base (e.g., Triethylamine)
I
L

--------------- Intermediate - 2HCI 4-Ethoxypheny!
»

+ Thiophosgene isothiocyanate
Solvent (e.g., Dichloromethane)  )-—---—-- p-Phenetidine

1. Cell Culture
(e.g., MCF-7)

2. Cell Seeding
(96-well plate)

3. Compound Treatment
(4-Ethoxyphenyl isothiocyanate
serial dilutions)

4. Incubation
(24-72 hours)

5. MTT Assay
(Cell Viability)

6. Data Analysis
(ICs0 determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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